Cas no 1427013-79-3 (Ethyl 5-amino-4-bromo-1-isopropyl-pyrazole-3-carboxylate)

Ethyl 5-amino-4-bromo-1-isopropyl-pyrazole-3-carboxylate is a brominated pyrazole derivative with a versatile functional group profile, making it a valuable intermediate in organic synthesis and pharmaceutical research. The presence of both amino and ester groups enhances its reactivity, enabling further derivatization for the development of heterocyclic compounds. The bromine substituent at the 4-position offers a strategic site for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex molecular architectures. Its isopropyl group contributes to steric hindrance, which can influence regioselectivity in subsequent reactions. This compound is particularly useful in medicinal chemistry for the synthesis of biologically active pyrazole-based scaffolds.

Ethyl 5-amino-4-bromo-1-isopropyl-pyrazole-3-carboxylate structure

1427013-79-3 structure

Product Name:Ethyl 5-amino-4-bromo-1-isopropyl-pyrazole-3-carboxylate

CAS No:1427013-79-3

MF:C₉H₁₄BrN₃O₂

MW:276.13036108017

CID:5160299

Update Time:2025-06-14

Ethyl 5-amino-4-bromo-1-isopropyl-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-amino-4-bromo-1-isopropyl-pyrazole-3-carboxylate
- Inchi： 1S/C9H14BrN3O2/c1-4-15-9(14)7-6(10)8(11)13(12-7)5(2)3/h5H,4,11H2,1-3H3
- InChI Key： HSZMAESPEQSOCA-UHFFFAOYSA-N
- SMILES： N1(C(C)C)C(N)=C(Br)C(C(OCC)=O)=N1

Ethyl 5-amino-4-bromo-1-isopropyl-pyrazole-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Apollo Scientific	OR480003-1g	Ethyl 5-amino-4-bromo-1-isopropyl-pyrazole-3-carboxylate	1427013-79-3		1g	£1057.00	2023-08-31

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Additional information on Ethyl 5-amino-4-bromo-1-isopropyl-pyrazole-3-carboxylate

Comprehensive Overview of Ethyl 5-amino-4-bromo-1-isopropyl-pyrazole-3-carboxylate (CAS No. 1427013-79-3)

Ethyl 5-amino-4-bromo-1-isopropyl-pyrazole-3-carboxylate (CAS No. 1427013-79-3) is a specialized pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique brominated and ester-functionalized structure, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula, C9H14BrN3O2, reflects a balanced combination of reactivity and stability, making it a valuable asset in modern organic chemistry.

The growing interest in heterocyclic compounds like Ethyl 5-amino-4-bromo-1-isopropyl-pyrazole-3-carboxylate aligns with current trends in drug discovery, where researchers prioritize scaffolds with tunable properties. Searches for "pyrazole carboxylate applications" or "bromo-substituted pyrazole synthesis" have surged, highlighting its relevance in developing kinase inhibitors and antimicrobial agents. The compound's isopropyl group further enhances lipophilicity, a critical factor in optimizing drug bioavailability—a hot topic in medicinal chemistry forums.

From a synthetic perspective, CAS No. 1427013-79-3 exemplifies the strategic use of halogenated intermediates in cross-coupling reactions, a technique widely discussed in "green chemistry" circles. Its ethyl ester moiety allows for straightforward derivatization, addressing the demand for modular building blocks—a frequent query in "high-throughput screening libraries" discussions. Analytical data (e.g., NMR, HPLC) confirm its high purity, meeting stringent requirements for preclinical studies.

Environmental and safety profiles of such compounds are increasingly scrutinized. Notably, Ethyl 5-amino-4-bromo-1-isopropyl-pyrazole-3-carboxylate is designed to comply with regulatory guidelines, avoiding persistent bioaccumulative traits. This aligns with searches for "sustainable synthetic intermediates" and "SAFE-by-design chemicals," reflecting industry shifts toward eco-friendly methodologies.

In material science, derivatives of this pyrazole core show promise in organic electronics, responding to queries about "small-molecule semiconductors." The bromo substituent offers a handle for further functionalization, a feature highlighted in "click chemistry" applications. Patent analyses reveal its utility in crop protection formulations, resonating with "agrochemical innovation" trends.

Quality control protocols for CAS No. 1427013-79-3 emphasize batch-to-batch consistency, a priority for researchers investigating "structure-activity relationships." Storage recommendations (e.g., inert atmosphere, low temperature) address common stability concerns, while its solubility profile (organic solvents) facilitates diverse reaction conditions—frequently noted in "process chemistry optimization" case studies.

The compound's role in fragment-based drug design (FBDD) is another area of exploration, particularly for targets like protein-protein interactions. This connects to trending searches for "undruggable targets" and "allosteric modulators." Its balanced molecular weight (~276 g/mol) and hydrogen-bonding capacity make it a candidate for "lead-like" libraries, a niche discussed in computational chemistry forums.

In conclusion, Ethyl 5-amino-4-bromo-1-isopropyl-pyrazole-3-carboxylate represents a convergence of synthetic utility and biomedical potential. Its multifaceted applications—from pharmaceutical intermediates to material science precursors—position it as a compound of enduring interest, answering contemporary questions about molecular diversity and functional group compatibility in cutting-edge research.